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Compound of Interest

Compound Name: 3-Ethylphenyl chloroformate

Cat. No.: B15264908 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive searches of chemical databases and supplier information did not yield a

specific CAS (Chemical Abstracts Service) registry number for 3-Ethylphenyl chloroformate.

The information presented herein is based on available data for the precursor, 3-Ethylphenol,

and a close structural analog, Phenyl chloroformate, to provide a comprehensive technical

overview.

Introduction to 3-Ethylphenyl Chloroformate
3-Ethylphenyl chloroformate is an organic compound that belongs to the chloroformate ester

family. While a dedicated CAS number is not readily available, its molecular formula is

C₉H₉ClO₂. It is synthesized from its corresponding phenol, 3-ethylphenol, through a reaction

with phosgene or a phosgene equivalent. Chloroformates are versatile reagents in organic

synthesis, primarily used for the introduction of protecting groups and for the formation of

carbonates and carbamates.

Physicochemical Properties
Quantitative data for the precursor, 3-Ethylphenol, and a structural analog, Phenyl

chloroformate, are summarized below.

Table 1: Quantitative Data for 3-Ethylphenol
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Property Value CAS Number

Molecular Formula C₈H₁₀O 620-17-7[1]

Molecular Weight 122.16 g/mol 620-17-7

Melting Point -4 °C[1][2] 620-17-7[1][2]

Boiling Point 214-218 °C[1][2] 620-17-7[1][2]

Density 1.001 g/mL at 25 °C[2] 620-17-7[2]

Refractive Index 1.533-1.535 at 20 °C[2][3] 620-17-7[2][3]

Flash Point 94 °C (201.2 °F)[1] 620-17-7[1]

Vapor Pressure 6.7 Pa at 25 °C[1] 620-17-7[1]

Water Solubility
3342 mg/L at 25 °C

(estimated)[3][4]
620-17-7[3][4]

logP (o/w) 2.400[3] 620-17-7[3]

Table 2: Quantitative Data for Phenyl Chloroformate

Property Value CAS Number

Molecular Formula C₇H₅ClO₂[5] 1885-14-9[5]

Molecular Weight 156.57 g/mol [5] 1885-14-9[5]

Melting Point -28 °C[6][7] 1885-14-9[6][7]

Boiling Point 74-75 °C at 13 mmHg[6] 1885-14-9[6]

Density 1.248 g/mL at 25 °C[6] 1885-14-9[6]

Refractive Index n20/D 1.511[6] 1885-14-9[6]

Flash Point
69 °C (156.2 °F) - closed

cup[7]
1885-14-9[7]

Vapor Pressure 1.22 psi at 20 °C 1885-14-9

Water Solubility Reacts with water[6][7] 1885-14-9[6][7]
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Experimental Protocols
3.1. General Synthesis of Aryl Chloroformates

The synthesis of aryl chloroformates, such as 3-Ethylphenyl chloroformate, is typically

achieved by reacting the corresponding phenol with phosgene or a phosgene equivalent like

triphosgene.[8][9][10]

Objective: To synthesize an aryl chloroformate from a phenol.

Materials:

Phenol (e.g., 3-Ethylphenol)

Phosgene (COCl₂) or Triphosgene (a safer solid equivalent)

An inert solvent (e.g., toluene, chloroform)[8][10]

A base (e.g., pyridine, N,N-dimethylaniline, or sodium carbonate)[8][10]

Anhydrous calcium chloride or other suitable drying agent

Reaction flask with a stirrer, dropping funnel, and a condenser with a gas outlet to a

scrubber.

Procedure:

The phenol is dissolved in an inert solvent in the reaction flask and cooled in an ice bath (0-

10 °C).[10]

Phosgene gas is bubbled through the solution, or a solution of triphosgene in the same

solvent is added dropwise. The reaction is maintained at a low temperature.[8][10]

A base, such as pyridine or N,N-dimethylaniline, is added dropwise to the reaction mixture to

neutralize the hydrochloric acid that is formed.[10]

The reaction mixture is stirred at a low temperature for several hours to ensure complete

reaction.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15264908?utm_src=pdf-body
https://patents.google.com/patent/US6919471B2/en
https://patents.google.com/patent/US5616771A/en
https://www.chemicalbook.com/synthesis/phenyl-chloroformate.htm
https://patents.google.com/patent/US6919471B2/en
https://www.chemicalbook.com/synthesis/phenyl-chloroformate.htm
https://patents.google.com/patent/US6919471B2/en
https://www.chemicalbook.com/synthesis/phenyl-chloroformate.htm
https://www.chemicalbook.com/synthesis/phenyl-chloroformate.htm
https://patents.google.com/patent/US6919471B2/en
https://www.chemicalbook.com/synthesis/phenyl-chloroformate.htm
https://www.chemicalbook.com/synthesis/phenyl-chloroformate.htm
https://patents.google.com/patent/US6919471B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15264908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upon completion, the reaction mixture is washed with cold water, followed by a dilute acid

wash (e.g., dilute HCl) and then again with water to remove any unreacted base and salts.

[10]

The organic layer is separated and dried over an anhydrous drying agent.[10]

The solvent is removed under reduced pressure.

The resulting crude aryl chloroformate can be purified by vacuum distillation.[10]

3.2. Production of 3-Ethylphenol

3-Ethylphenol can be produced via the sulfonation of ethylbenzene, followed by an alkali melt

of the resulting 3-ethylbenzenesulfonic acid.[4][11] Under high-temperature sulfonation

conditions (around 200 °C), a mixture of ethylbenzenesulfonic acid isomers is formed.[11] The

2- and 4-isomers are then selectively hydrolyzed back to ethylbenzene, leaving the 3-isomer,

which is then converted to 3-ethylphenol via an alkali melt.[11]

Signaling Pathways and Reaction Mechanisms
The primary reactivity of chloroformates involves nucleophilic acyl substitution at the carbonyl

carbon.[12][13]

4.1. General Synthesis of 3-Ethylphenyl Chloroformate

The synthesis involves the reaction of 3-ethylphenol with phosgene, where the lone pair of

electrons on the phenolic oxygen attacks the carbonyl carbon of phosgene, followed by the

elimination of a chloride ion and a proton to form the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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